Cas no 12036-76-9 (Lead oxide sulfate)

Lead oxide sulfate (PbO·PbSO₄) is a compound primarily used in the production of lead-acid batteries, where it serves as a precursor for active materials in positive plates. Its key advantages include high chemical stability, consistent composition, and efficient conversion to lead dioxide (PbO₂) during battery formation. The compound's uniform particle size distribution ensures optimal electrochemical performance, enhancing battery capacity and cycle life. Additionally, its low solubility in sulfuric acid minimizes plate degradation, contributing to improved battery durability. Lead oxide sulfate is also valued for its cost-effectiveness and ease of handling in industrial processes, making it a reliable choice for battery manufacturers seeking consistent quality and performance.

Lead oxide sulfate structure

Product Name:Lead oxide sulfate

CAS No:12036-76-9

MF:O₅Pb₂S

MW:526.461993217468

CID:177745

Update Time:2025-09-27

Lead oxide sulfate Chemical and Physical Properties

Names and Identifiers

- Lead oxide sulfate
- LEAD SULFATE BASIC
- LEAD(II) SULFATE
- LEAD SULFATE
- LEAD SULFATE(II)
- lead sulphate,basic
- LEAD(+2)SULFATE
- leadoxidesulfate(pb2o(so4))
- Leadsulfatemonobasic
- LEAD(II) SULFATE, TRIBASIC
- lead sulphate, basic
- Lead(Ⅱ) sulfate tribasic
- Leadoxidesulfate
- Inchi： 1S/H2O4S.O.2Pb/c1-5(2,3)4;;;/h(H2,1,2,3,4);;;/q;;;+2/p-2
- InChI Key： JGQKBAYTJGQPST-UHFFFAOYSA-L
- SMILES： S([O-])([O-])(=O)=O.O=[Pb].[Pb+2]

Computed Properties

Exact Mass: 527.90000
Monoisotopic Mass: 527.9
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 64.2
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 106A^2

Experimental Properties

Density: 6.2 g/mL at 25 °C(lit.)
Boiling Point: 330°C at 760 mmHg
PSA: 105.71000
LogP: -1.13760
Solubility: 19.2mg/L at 20℃

Lead oxide sulfate Security Information

Hazardous Material transportation number：UN 3077 9
WGK Germany：3
Hazard Category Code： 61-20/22-33-50/53-62
Safety Instruction： 53-45-60-61
RTECS：OG4375000
Hazardous Material Identification：

Lead oxide sulfate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	L320045-1mg	Lead Oxide Sulfate	12036-76-9		1mg	$190.00	2023-05-18
TRC	L320045-10mg	Lead Oxide Sulfate	12036-76-9		10mg	$1499.00	2023-05-18

Lead oxide sulfate Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
3. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on Lead oxide sulfate

Lead Oxide Sulfate (CAS No. 12036-76-9): A Comprehensive Overview

Lead Oxide Sulfate, also known as CAS No. 12036-76-9, is a chemical compound with the molecular formula PbO·SO₄. This compound is a combination of lead oxide and sulfate ions, making it a unique material with distinct physical and chemical properties. Recent studies have highlighted its potential applications in various industrial and technological fields, particularly in the production of advanced materials and energy storage systems.

The compound is typically found in the form of white crystalline powder, which is slightly soluble in water but highly soluble in hot water. Its solubility characteristics make it an ideal candidate for use in aqueous-based chemical reactions and processes. Researchers have recently explored its role as a precursor for synthesizing lead-based nanomaterials, which have shown promising results in catalysis and electronic applications.

One of the most significant advancements involving Lead Oxide Sulfate is its use in the development of high-performance batteries. Scientists have discovered that incorporating this compound into battery electrodes can enhance energy storage capacity and improve charge-discharge efficiency. These findings have been supported by numerous studies published in reputable journals, underscoring its potential to revolutionize the energy storage industry.

In addition to its role in energy storage, Lead Oxide Sulfate has also been investigated for its catalytic properties. Studies have demonstrated that this compound can act as an efficient catalyst in organic synthesis reactions, particularly in the production of fine chemicals and pharmaceutical intermediates. Its ability to accelerate reaction rates while maintaining high selectivity makes it a valuable tool in green chemistry practices.

Recent research has also focused on the environmental impact of Lead Oxide Sulfate. While it is not classified as a hazardous material under standard conditions, proper handling and disposal are essential to minimize any potential risks. Researchers have developed innovative methods for recycling and repurposing this compound, ensuring its sustainable use in various industrial applications.

The synthesis of Lead Oxide Sulfate involves a multi-step process that typically begins with the reaction of lead oxide with sulfuric acid. This process can be optimized to achieve high purity levels, which are critical for its use in advanced materials and electronic applications. Modern techniques such as microwave-assisted synthesis and continuous flow reactors have been employed to enhance the efficiency and scalability of this process.

Despite its numerous advantages, the use of Lead Oxide Sulfate is subject to strict regulatory guidelines to ensure safety and environmental compliance. Regulatory bodies worldwide have established stringent standards for its production, handling, and disposal, reflecting its importance as a key material in various industries.

In conclusion, Lead Oxide Sulfate (CAS No. 12036-76-9) is a versatile compound with a wide range of applications across different sectors. Its unique properties, combined with recent advancements in synthesis and application techniques, position it as a valuable material for future technological innovations.